Cas no 1353966-92-3 (tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate)

• Product Name: tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate
• CAS No: 1353966-92-3
• MF: C₁₇H₂₈N₄O₃S
• MW: 368.494222640991
• MDL: MFCD21098765
• CID: 2091340
• PubChem ID: 66570033
• Update Time: 2025-05-22

tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate
• AKOS024463560
• DB-215333
• [1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester
• G64937
• tert-Butyl(1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate
• tert-butyl N-[1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-3-yl]-N-methylcarbamate
• 1353966-92-3

• MDL： MFCD21098765
• Inchi： 1S/C17H28N4O3S/c1-17(2,3)24-16(22)20(4)12-8-7-9-21(11-12)13-10-14(23-5)19-15(18-13)25-6/h10,12H,7-9,11H2,1-6H3
• InChI Key： QCBCEIQQJPERAE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCCC(C1)N(C(=O)OC(C)(C)C)C)OC

Computed Properties

• Exact Mass: 368.18821194g/mol
• Monoisotopic Mass: 368.18821194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate

tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate

The compound with CAS No. 1353966-92-3, known as tert-butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a tert-butyl group, a piperidine ring, and a pyrimidine moiety. The presence of these functional groups makes it a versatile compound, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of tert-butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The methoxy group and methylthio group attached to the pyrimidine ring are known to influence the compound's pharmacokinetic properties, making it an attractive candidate for drug design.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the pyrimidine derivative. The introduction of the tert-butyl group and the piperidine ring requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, making it more efficient and scalable.

One of the most promising applications of tert-butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate lies in its ability to act as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, this compound has shown potential in inhibiting tumor growth and metastasis in preclinical studies.

Furthermore, the compound's structural flexibility allows for modifications that can enhance its bioavailability and reduce off-target effects. For instance, researchers have investigated the impact of substituent variations on the compound's solubility and permeability. These studies have provided valuable insights into designing analogs with improved pharmacokinetic profiles.

In conclusion, tert-butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)(methyl)carbamate represents a significant advancement in organic chemistry. Its unique structure, coupled with its potential applications in drug discovery, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of medicinal chemistry and related fields.